RN9893 HCl

• CAS No.: 1803003-68-0
• Product Name: RN9893 HCl
• Molecular Formula: C21H24ClF3N4O5S
• Molecular Weight: 536.95
• IUPAC Name: 2-nitro-N-[4-(4-propan-2-ylpiperazin-1-yl)sulfonylphenyl]-4-(trifluoromethyl)benzamide;hydrochloride
• Standard InChI: InChI=1S/C21H23F3N4O5S.ClH/c1-14(2)26-9-11-27(12-10-26)34(32,33)17-6-4-16(5-7-17)25-20(29)18-8-3-15(21(22,23)24)13-19(18)28(30)31;/h3-8,13-14H,9-12H2,1-2H3,(H,25,29);1H
• Standard InChIKey: ULUOUAGDTULBRZ-UHFFFAOYSA-N
• SMILES: CC(C)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-].Cl
• Appearance: Solid powder
• Description: RN9893 HCl is an antagonist of the TRPV4 receptor. RN9893 HCl inhibited human, rat and murine variants of TRPV4, and showed excellent selectivity over related TRP receptors, such as TRPV1, TRPV3 and TRPM8.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RN9893 HCl; RN-9893 HCl; RN 9893 HCl; RN9893 Hydrochloride; RN-9893 Hydrochloride; RN 9893 Hydrochloride
• Reference: 1: Wei ZL, Nguyen MT, O'Mahony DJ, Acevedo A, Zipfel S, Zhang Q, Liu L, Dourado M, Chi C, Yip V, DeFalco J, Gustafson A, Emerling DE, Kelly MG, Kincaid J, Vincent F, Duncton MA. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015 Sep 15;25(18):4011-5. doi: 10.1016/j.bmcl.2015.06.098. Epub 2015 Jul 6. PubMed PMID: 26235950.
• PubChem Compound: 121513879
• Last Modified: Nov 11 2021